Cas no 2763780-46-5 (6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide)

6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide structure
2763780-46-5 structure
Product Name:6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide
CAS No:2763780-46-5
MF:C8H7BrClF2N3
MW:298.51508641243
CID:5560453
PubChem ID:165995954
Update Time:2023-07-07

6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2763780-46-5
    • 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide
    • EN300-37355848
    • 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide
    • Inchi: 1S/C8H6ClF2N3.BrH/c1-4-2-14-3-5(9)13-6(7(10)11)8(14)12-4;/h2-3,7H,1H3;1H
    • InChI Key: NSJLRGILQRSDOT-UHFFFAOYSA-N
    • SMILES: Br.ClC1=CN2C=C(C)N=C2C(C(F)F)=N1

Computed Properties

  • Exact Mass: 296.94799g/mol
  • Monoisotopic Mass: 296.94799g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide Pricemore >>

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